Cas no 36567-04-1 (2-methyl-1-(methylsulfanyl)propan-2-amine)

• Product name: 2-methyl-1-(methylsulfanyl)propan-2-amine
• CAS No: 36567-04-1
• MF: C₅H₁₃NS
• MW: 119.22842
• MDL: MFCD16620990
• CID: 303338
• PubChem ID: 12097380

2-methyl-1-(methylsulfanyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,2-methyl-1-(methylthio)-
• 1,1-DiMethyl-2-MethylthioethylaMine
• 2-methyl-1-(methylthio)-2-Propanamine
• 2-methyl-1-methylsulfanylpropan-2-amine
• 1-(Methylthio)-2-methyl-2-aminopropane
• 1,1-Dimethyl-2-(methylthio)ethylamine
• 1-Methylthio-2-methyl-2-propylamine
• 2-Methyl-1-(methylthio)-2-propylamine
• a,a-Dimethyl-b-(methylthio)ethylamine
• 2-methyl-1-(methylsulfanyl)propan-2-amine
• YNOFOVLFZVOJQP-UHFFFAOYSA-N
• 2-Propanamine, 2-methyl-1-(methylthio)-
• 2-methyl-1-methylthio-2-propanamine
• NS00077846
• SCHEMBL551529
• 2-methyl-1-(methylthio)propan-2-amine
• MFCD16620990
• 36567-04-1
• BS-52985
• DTXSID80477493
• CS-0107363
• D76732
• EN300-84407
• AKOS006339909
• SY196988
• 1,1-dimethyl-2-methylthioethyl-amine

• MDL： MFCD16620990
• Inchi： InChI=1S/C5H13NS/c1-5(2,6)4-7-3/h4,6H2,1-3H3
• InChI Key： YNOFOVLFZVOJQP-UHFFFAOYSA-N
• SMILES： CC(N)(C)CSC

Computed Properties

• Exact Mass: 119.07699
• Monoisotopic Mass: 119.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 2-methyl-1-(methylsulfanyl)propan-2-amine

Compound CAS No. 36567-04-1: 2-Methyl-1-(Methylsulfanyl)Propan-2-Amine

The compound with CAS number 36567-04-1, commonly referred to as 2-methyl-1-(methylsulfanyl)propan-2-amine, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which includes a methyl group attached to a sulfur atom (methylsulfanyl group) and a tertiary amine functional group. The combination of these groups imparts distinctive chemical properties, making it valuable in both academic research and industrial applications.

2-Methyl-1-(methylsulfanyl)propan-2-amine is a sulfur-containing amine, which is known for its stability and reactivity under specific conditions. Its structure allows it to participate in various chemical reactions, including nucleophilic substitutions and additions, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in the development of novel materials, such as polymer stabilizers and catalysts, due to its ability to form strong bonds with other molecules.

The synthesis of 2-methyl-1-(methylsulfanyl)propan-2-amine typically involves the reaction of methylthioacetamide with alkylating agents or through the alkylation of methylthiourea. These methods have been optimized in recent years to improve yield and purity, ensuring that the compound meets the high standards required for both research and industrial use. Researchers have also explored alternative synthetic pathways, such as enzymatic catalysis, to enhance the sustainability of production processes.

In terms of physical properties, 2-methyl-1-(methylsulfanyl)propan-2-amine is a colorless liquid with a boiling point of approximately 85°C under standard pressure. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various solvent systems, particularly in the pharmaceutical and agrochemical industries where precise control over solubility is crucial.

One of the most promising areas of application for 2-methyl-1-(methylsulfanyl)propan-2-amine is in the field of drug delivery systems. Recent studies have demonstrated its ability to act as a carrier for hydrophobic drugs, enhancing their bioavailability and reducing side effects. This has led to increased interest in its use in targeted drug delivery systems, particularly for cancer treatment.

Additionally, 2-methyl-1-(methylsulfanyl)propan-2-amine has shown potential as a building block for the synthesis of advanced materials such as self-healing polymers and nanocomposites. Its ability to form strong covalent bonds with other molecules makes it an ideal candidate for cross-linking agents in polymer chemistry. Researchers have also explored its use in creating stimuli-responsive materials that can change their properties in response to external conditions such as temperature or pH.

From an environmental perspective, 2-methyl-1-(methylsulfanyl)propan-2-amines biodegradability has been studied extensively. Recent findings suggest that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint compared to traditional chemical additives. This has made it an attractive option for use in eco-friendly products and processes.

In conclusion, CAS No. 36567-04-1: 2-Methyl-1-(Methylsulfanyl)Propan-2-Amine is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative solutions for modern challenges. As research continues to uncover new potentials for this compound, its role in shaping future technologies will undoubtedly grow.